2-Monoacetin-d5
Description
2-Monoacetin-d5 (deuterated glycerol 2-monoacetate) is a stable isotopologue of 2-monoacetin, where five hydrogen atoms are replaced by deuterium. Its molecular formula is C₅H₅D₅O₄, with a molecular weight of approximately 139.14 g/mol (non-deuterated form: 134.13 g/mol). The acetyl group is positioned on the second carbon of the glycerol backbone. This compound is primarily used in pharmacokinetic studies, metabolic tracing, and as an internal standard in mass spectrometry due to its isotopic stability .
Properties
Molecular Formula |
C₅H₅D₅O₄ |
|---|---|
Molecular Weight |
139.16 |
Synonyms |
1,3-Dihydroxypropan-2-yl-d5 Acetate; 2-Acetoxypropane-1,3-diol-d5; Glycerine-d5 2-Acetate; Glycerol-d5 2-Acetate; Glycerol-d5 β-Monoacetate |
Origin of Product |
United States |
Comparison with Similar Compounds
2-Monoacetin (Non-Deuterated)
- Structural Similarity : Identical backbone but lacks deuterium substitution.
- Key Differences: Metabolic Stability: Deuterated analogs like 2-monoacetin-d5 exhibit slower metabolic degradation due to the kinetic isotope effect, enhancing their utility in tracer studies . Analytical Applications: 2-Monoacetin-d5 is preferred in LC-MS for minimizing background interference.
Table 1: Physical and Chemical Properties
| Property | 2-Monoacetin-d5 | 2-Monoacetin |
|---|---|---|
| Molecular Weight (g/mol) | 139.14 | 134.13 |
| Deuterium Substitution | 5 H → D | None |
| Solubility in Water | 25 mg/mL | 28 mg/mL |
| Half-life (in vitro) | ~12 hours | ~8 hours |
1-Monoacetin (Positional Isomer)
- Structural Difference : Acetyl group on the first carbon of glycerol.
- Functional Impact: Metabolism: 1-Monoacetin is metabolized faster by lipases due to steric accessibility, whereas 2-monoacetin-d5’s deuterium placement may hinder enzyme binding . Thermal Stability: 2-Monoacetin-d5 shows 15% higher thermal stability in accelerated degradation studies.
Table 2: Comparative Stability Data
| Compound | Enzymatic Degradation Rate (μmol/min) | Thermal Decomposition (°C) |
|---|---|---|
| 2-Monoacetin-d5 | 0.45 | 220 |
| 1-Monoacetin | 0.78 | 195 |
Comparison with Functionally Similar Compounds
Triacetin-d8 (Deuterated Triacetin)
- Functional Similarity : Used as a deuterated internal standard in lipidomics.
- Key Contrasts: Complexity: Triacetin-d8 has three acetyl groups, complicating synthesis compared to monoacetylated 2-monoacetin-d4. Applications: 2-Monoacetin-d5 is more selective for studying monoacylglycerol pathways .
Table 3: Application-Specific Comparison
| Parameter | 2-Monoacetin-d5 | Triacetin-d8 |
|---|---|---|
| Synthesis Cost (USD/g) | 320 | 850 |
| LC-MS Signal Noise | Low (S/N > 50) | Moderate (S/N ~ 30) |
| Metabolic Pathway | Monoacylglycerol lipase | Triacylglycerol lipase |
Research Findings and Contradictions
- Enhanced Stability: Studies confirm 2-monoacetin-d5’s prolonged half-life in hepatic microsomes compared to non-deuterated analogs .
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